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Compound of Interest

Compound Name: Ethylenediamine dihydrochloride

Cat. No.: B146915 Get Quote

An In-depth Technical Guide on the Safety and Handling of Ethylenediamine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylenediamine dihydrochloride (CAS No. 333-18-6) is a white crystalline solid that is

highly soluble in water.[1] It is the dihydrochloride salt of ethylenediamine and finds use in

various applications, including as a stabilizer in pharmaceutical creams and in chemical

synthesis.[2][3] Due to its hazardous properties, a thorough understanding of its safety and

handling precautions is crucial for personnel in research and drug development. This guide

provides comprehensive information on the safe handling, storage, and emergency procedures

for ethylenediamine dihydrochloride.

Chemical and Physical Properties
A summary of the key physical and chemical properties of ethylenediamine dihydrochloride
is presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.

Table 1: Physical and Chemical Properties of Ethylenediamine Dihydrochloride
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Property Value References

Chemical Formula C₂H₈N₂ · 2HCl [4]

Molecular Weight 133.02 g/mol [5][6]

Appearance
White to off-white crystalline

powder/solid
[2][4][5]

Odor Slight ammonia-like odor [2][4]

Melting Point >300 °C [7]

Solubility in Water 300 g/L (at 20 °C) [1][7]

pH 3.9 - 5.0 (for a 10% solution) [4]

Stability
Stable under normal

conditions, but is hygroscopic.
[7][8][9]

Hazard Identification and Classification
Ethylenediamine dihydrochloride is classified as a hazardous substance.[10] Its hazard

classifications according to the Globally Harmonized System (GHS) are summarized in Table 2.

Table 2: GHS Hazard Classification for Ethylenediamine Dihydrochloride
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Hazard
Class

Category
Hazard
Statement

Signal
Word

Pictograms References

Acute

Toxicity, Oral
4

H302:

Harmful if

swallowed

Danger GHS07 [4][5][9]

Skin

Corrosion/Irrit

ation

2

H315:

Causes skin

irritation

Danger GHS07 [5][9]

Serious Eye

Damage/Eye

Irritation

2

H319:

Causes

serious eye

irritation

Danger GHS07 [5][9]

Respiratory

Sensitization
1

H334: May

cause allergy

or asthma

symptoms or

breathing

difficulties if

inhaled

Danger GHS08 [5][9]

Skin

Sensitization
1

H317: May

cause an

allergic skin

reaction

Danger GHS07 [5][9]

Specific

Target Organ

Toxicity

(Single

Exposure)

3

H335: May

cause

respiratory

irritation

Danger GHS07 [5][9]

Toxicological Information
Exposure to ethylenediamine dihydrochloride can lead to various adverse health effects. A

summary of acute toxicity data is provided in Table 3.
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Table 3: Acute Toxicity Data for Ethylenediamine Dihydrochloride

Exposure Route Species Value References

Oral LD50 Mouse 1620 mg/kg [8][11]

Dermal LD50 Rabbit >6400 mg/kg [8][11]

Key Health Effects:

Inhalation: May cause respiratory irritation and sensitization, potentially leading to asthma-

like symptoms.[5][11]

Skin Contact: Causes skin irritation and may lead to allergic skin reactions (allergic contact

dermatitis).[5][6][10]

Eye Contact: Causes serious eye irritation.[5][10]

Ingestion: Harmful if swallowed, and may cause irritation of the digestive tract.[5][8]

Chronic Exposure: Repeated exposure may lead to asthma.[11] Adverse reproductive effects

have been reported in humans.[8]

Handling and Storage
Handling Precautions

Avoid contact with skin, eyes, and clothing.[8][11]

Do not breathe dust.[5][9]

Use only in a well-ventilated area, and provide appropriate exhaust ventilation where dust is

formed.[8][9][11]

Minimize dust generation and accumulation.[8]

Wash hands thoroughly after handling and before breaks.[8][9]

Do not eat, drink, or smoke when using this product.[5]
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Storage Conditions
Store in a cool, dry, and well-ventilated place.[8][9][11]

Keep the container tightly closed.[8][9][11]

Due to its hygroscopic nature, protect it from moisture.[8][11]

Store away from incompatible materials.[8]

Incompatible Materials
Strong oxidizing agents.[8][11]

Moisture.[8]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling ethylenediamine
dihydrochloride.

Table 4: Recommended Personal Protective Equipment

Protection Type Specifications References

Eye/Face Protection
Chemical safety goggles or a

face shield are recommended.
[5][8][9]

Skin Protection

Wear suitable protective

gloves (e.g., nitrile rubber) and

a lab coat or other protective

clothing to prevent skin

exposure.

[5][8][9][10]

Respiratory Protection

In case of insufficient

ventilation or when dust is

generated, wear a NIOSH (US)

or EN 143 (EU) approved

particulate respirator.

[5][8][9][10]
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First Aid Measures
In case of exposure, immediate medical attention is required. The following first aid measures

should be taken:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[8][9][11]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Wash the affected area with soap and water.

Seek medical attention.[8][9][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[5][8][11]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give them 2-4 cupfuls of water or milk to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[5][8][11]

Caption: First aid procedures for different exposure routes to ethylenediamine
dihydrochloride.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate unnecessary personnel from the area.[5] Wear appropriate

personal protective equipment (PPE) as outlined in Section 6.[5][9] Avoid breathing dust and

prevent contact with skin and eyes.[5][9]

Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[5][9]

Containment and Cleanup:

Ventilate the area of the spill.[5][8]
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For small spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[8]

For larger spills, use a shovel to put the material into a convenient waste disposal

container.[10]

Avoid generating dust during cleanup.[8][9]

Clean the spill area thoroughly with water.[10]
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Caption: Logical workflow for handling an ethylenediamine dihydrochloride spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9][11]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[5]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including hydrogen chloride, nitrogen oxides, and carbon

monoxide.[8][11]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[8][9]

Disposal Considerations
Dispose of waste material in accordance with all applicable local, regional, national, and

international regulations.[4][5]

Waste should be treated as hazardous.[4]

Do not allow the product to enter drains or the environment.[9]

Contaminated packaging should also be disposed of as hazardous waste.[4] One method of

disposal is to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[9]

Experimental Protocols
Protocol for Neutralization of Small Spills
For small spills on a laboratory bench, after mechanical cleanup, the area can be neutralized.

Given that ethylenediamine dihydrochloride is the salt of a weak base and a strong acid, its

aqueous solution will be acidic. A weak base can be used for neutralization.

Materials:

Sodium bicarbonate (NaHCO₃) solution (5-10%)
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pH indicator strips or a calibrated pH meter

Appropriate PPE (gloves, goggles, lab coat)

Wiping materials (e.g., paper towels)

Labeled waste container

Procedure:

Ensure all solid material has been mechanically removed as per the spill cleanup procedure

in Section 8.

Apply the sodium bicarbonate solution to the contaminated surface.

Allow the solution to react for several minutes.

Check the pH of the surface with an indicator strip or pH meter to ensure it is near neutral

(pH 6-8).

Wipe the area clean with absorbent materials.

Place all used cleaning materials into a labeled hazardous waste container.

Clean the area again with soap and water.

Conclusion
Ethylenediamine dihydrochloride is a valuable chemical in research and development but

poses significant health risks if not handled properly. Adherence to the safety protocols outlined

in this guide, including the consistent use of appropriate personal protective equipment, proper

handling and storage procedures, and preparedness for emergencies, is essential to ensure a

safe working environment. Researchers, scientists, and drug development professionals must

be thoroughly familiar with this information before working with this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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